2-(Allyloxy)-5-bromobenzaldehyde
Overview
Description
2-(Allyloxy)-5-bromobenzaldehyde is a useful research compound. Its molecular formula is C10H9BrO2 and its molecular weight is 241.08 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Substituted 2-Bromobenzaldehydes : 2-(Allyloxy)-5-bromobenzaldehyde can be synthesized from benzaldehydes using selective palladium-catalyzed ortho-bromination. This process involves a three-step sequence, including rapid deprotection of substituted 2-bromobenzaldoximes, yielding substituted 2-bromobenzaldehydes with good overall yields (Dubost et al., 2011).
Applications in Palladium-Catalyzed Cross-Coupling : The compound and related substrates have been used extensively in palladium-catalyzed cross-coupling reactions. These methods are crucial for constructing compounds with potential biological, medicinal, and material applications, highlighting the compound's versatility in organic synthesis (Ghosh & Ray, 2017).
Enantioselective Synthesis : A novel one-pot allylboration-Heck reaction of 2-bromobenzaldehydes, including this compound, allows the synthesis of 3-methyleneindan-1-ols. This method provides an efficient way to prepare these building blocks with high enantioselectivity and excellent yields (Calder & Sutherland, 2015).
Synthesis of 1-Aryl-1H-Indazoles : The compound reacts with arylhydrazines in the presence of palladium catalysts and phosphorus chelating ligands to afford 1-aryl-1H-indazoles, indicating its utility in synthesizing heterocyclic compounds (Cho et al., 2004).
Polymorph Studies : Research on different polymorphs of related bromobenzaldehydes provides insights into molecular structures and hydrogen bonding patterns, which is significant for understanding the physical properties of these compounds (Silva et al., 2004).
Copper(I) Salt/PEG‐400 Catalysis : The compound has been used in one-pot synthesis methodologies under specific catalytic conditions, such as with Copper(I) salt and PEG‐400, to produce 1-aryl-1H-indazoles, showcasing its adaptability in various catalytic systems (Bae & Cho, 2013).
Synthesis of Naturally Occurring Benzofurans : It serves as a precursor in the synthesis of 5-allyl-2-aryl-7-methoxybenzofurans, which are naturally occurring compounds, demonstrating its importance in mimicking natural product synthesis (Mali & Massey, 1998).
Future Directions
Mechanism of Action
Mode of Action
The mode of action of 2-(Allyloxy)-5-bromobenzaldehyde is currently unknown due to the lack of experimental data . .
Biochemical Pathways
Without specific information on the targets and mode of action of this compound, it’s difficult to summarize the affected biochemical pathways and their downstream effects .
Action Environment
The action, efficacy, and stability of this compound could be influenced by various environmental factors. These may include pH, temperature, presence of other molecules, and specific conditions within biological systems . .
Properties
IUPAC Name |
5-bromo-2-prop-2-enoxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO2/c1-2-5-13-10-4-3-9(11)6-8(10)7-12/h2-4,6-7H,1,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYVUMFXVQDVVHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=C(C=C(C=C1)Br)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90366788 | |
Record name | 2-(ALLYLOXY)-5-BROMOBENZALDEHYDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90366788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
40359-62-4 | |
Record name | 2-(ALLYLOXY)-5-BROMOBENZALDEHYDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90366788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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